Cas no 59037-64-8 (Cyclododecyl isothiocyanate)

• Product Name: Cyclododecyl isothiocyanate
• CAS No: 59037-64-8
• MF: C₁₃H₂₃NS
• MW: 225.393422365189
• MDL: MFCD00041029
• CID: 90012
• PubChem ID: 143589
• Update Time: 2025-05-26

Cyclododecyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Cyclododecyl isothiocyanate
• isothiocyanatocyclododecane
• AKOS015840858
• NSC-129254
• VSCLPFIUOOBLQJ-UHFFFAOYSA-N
• SCHEMBL1457722
• NSC129254
• MFCD00041029
• FT-0624166
• A832124
• NSC 129254
• 59037-64-8
• CYCLODODECylisoTHIOCYANATE
• Isothiocyanatocyclododecane #
• DTXSID60207790
• DTXCID10130281
• DB-318954

• MDL： MFCD00041029
• Inchi： 1S/C13H23NS/c15-12-14-13-10-8-6-4-2-1-3-5-7-9-11-13/h13H,1-11H2
• InChI Key： VSCLPFIUOOBLQJ-UHFFFAOYSA-N
• SMILES： S=C=NC1CCCCCCCCCCC1
• BRN： 4733327

Computed Properties

• Exact Mass: 225.15500
• Monoisotopic Mass: 225.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6

Experimental Properties

• Color/Form: Grayish yellow irritant liquid
• Density: 0.99
• Boiling Point: 340°C at 760 mmHg
• Flash Point: 167.7°C
• Refractive Index: 1.5360
• PSA: 44.45000
• LogP: 4.76250
• Sensitiveness: Moisture Sensitive

Cyclododecyl isothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Safety Instruction： S26-S36/37/39
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R22; R36/38
• HazardClass：6.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on Cyclododecyl isothiocyanate

Recent Advances in Cyclododecyl Isothiocyanate (CAS: 59037-64-8) Research: A Comprehensive Review

Cyclododecyl isothiocyanate (CAS: 59037-64-8) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its role as a versatile building block for drug development. This research brief aims to consolidate the latest findings on cyclododecyl isothiocyanate, providing a comprehensive overview of its current applications and future prospects.

The synthesis of cyclododecyl isothiocyanate has been optimized in recent years, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel, high-yield synthetic route utilizing cyclododecane as a starting material, followed by a series of controlled reactions to introduce the isothiocyanate functional group. This method not only enhances the scalability of production but also reduces the environmental impact compared to traditional approaches. The study highlighted the importance of reaction conditions, such as temperature and solvent choice, in achieving optimal results.

In terms of biological activity, cyclododecyl isothiocyanate has shown promising results as an antimicrobial and anticancer agent. A recent in vitro study investigated its efficacy against a panel of drug-resistant bacterial strains, revealing potent inhibitory effects at micromolar concentrations. The compound's mechanism of action appears to involve disruption of bacterial cell membranes and interference with essential metabolic pathways. Additionally, preliminary data from cancer cell line studies suggest that cyclododecyl isothiocyanate may induce apoptosis in certain tumor types, possibly through modulation of reactive oxygen species (ROS) levels and activation of pro-apoptotic signaling cascades.

The structural features of cyclododecyl isothiocyanate, particularly its large hydrophobic ring system and reactive isothiocyanate group, make it an attractive candidate for drug design. Computational modeling studies have explored its potential as a scaffold for developing novel kinase inhibitors, with molecular docking simulations indicating favorable interactions with several cancer-related protein targets. These findings were further supported by experimental data showing selective inhibition of specific kinase isoforms in enzymatic assays.

Despite these advances, challenges remain in the clinical translation of cyclododecyl isothiocyanate-based therapies. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability that need to be addressed through structural modifications or formulation strategies. Recent work has focused on developing prodrug derivatives and nanoparticle delivery systems to overcome these limitations, with some promising results in animal models.

Looking ahead, the research community continues to explore new applications for cyclododecyl isothiocyanate beyond its current scope. Emerging areas of investigation include its potential as a chemical probe for studying protein interactions and as a component in materials science applications. The compound's versatility and the growing understanding of its properties suggest that it will remain an important focus of research in chemical biology and medicinal chemistry for years to come.